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Compound of Interest

O-Benzyl Posaconazole-4-
Compound Name:
hydroxyphenyl-d4

Cat. No.: B131116

For researchers, scientists, and professionals in drug development, the accurate measurement
of posaconazole concentrations is critical for pharmacokinetic studies, therapeutic drug
monitoring, and quality control. This guide provides a comparative overview of the limit of
detection (LOD) and limit of quantification (LOQ) for posaconazole across various analytical
methods, supported by experimental data and detailed protocols.

Quantitative Data Summary

The sensitivity of an analytical method is determined by its LOD, the lowest concentration of an
analyte that can be reliably detected, and its LOQ, the lowest concentration that can be
guantitatively determined with acceptable precision and accuracy.[1] The following table
summarizes the LOD and LOQ values for posaconazole obtained by different analytical
techniques as reported in various studies.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b131116?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10314186/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Analytical .
Matrix LOD LOQ Reference
Method
Bulk and
HPLC-UV Marketed 0.24 pg/mL 0.74 pg/mL [1]
Dosage Form
Pharmaceutical
HPLC-UV ) 0.09 pg/mL 0.27 pg/mL [2]
Formulation
Low-Volume
HPLC-UV - 50 ng/mL [3]
Plasma
HPLC with
Fluorescence Human
) ~0.04 pg/mL 0.1 pg/mL [4]
Detection Plasma/Serum
(HPLC-FL)
LC-MS/MS Human Plasma - 2 ng/mL [5]
LC-MS/MS Human Plasma - 5.00 ng/mL [6]
UPLC-MS/MS Plasma - 0.014 pg/mL [7]
HPLC-UV Dog Serum - 0.05 pg/mL [8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are

summaries of experimental protocols used to determine the LOD and LOQ of posaconazole.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

e Objective: To develop and validate an HPLC method for the quantification of posaconazole in

bulk and marketed dosage forms.[1]

e Instrumentation: Shimadzu HPLC or equivalent system with a UV-Vis detector.[1][9]

e Chromatographic Conditions:
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[e]

Column: Phenomenex Hyperclone C18 Column or Zorbax SBC18 (250x4.6 mm, 5.0um).
[11[°]

o Mobile Phase: A mixture of methanol and acetonitrile in varying ratios, with a buffer
solution (e.g., sodium dihydrogen phosphate monohydrate adjusted to pH 3.5).[1][9]

o Flow Rate: Typically 1.0 to 1.2 mL/min.[8][9]

o Detection Wavelength: 262 nm.[1][9]

o Injection Volume: 10-20 pL.[1][9]

Sample Preparation:

o A stock solution of posaconazole is prepared by accurately weighing and dissolving the
standard in a suitable solvent like acetonitrile or methanol.[1][8]

o Working solutions are prepared by diluting the stock solution to the desired concentrations
for linearity studies.[1]

LOD and LOQ Determination: The LOD and LOQ are calculated based on the standard
deviation of the response and the slope of the calibration curve, or determined as 3.3 and 10
times the ratio of the standard deviation of the intercept to the slope of the calibration curve,
respectively.[1][2]

. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To establish a sensitive method for determining posaconazole concentrations in
human plasma.[5]

Instrumentation: A liquid chromatography system coupled with a tandem mass spectrometer
(e.g., Sciex/AP13000).[5]

Chromatographic Conditions:

o Mobile Phase: A mixture of acetonitrile, water, and formic acid (e.g., 55:45:0.1, v/v/v).[5]

o Flow Rate: 0.25 mL/min.[5]
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o Internal Standard: Posaconazole-d4.[5]

e Sample Preparation:
o Plasma samples are prepared by protein precipitation using acetonitrile.[5]
o The supernatant is then injected into the LC-MS/MS system.[5]

e LOD and LOQ Determination: The lower limit of quantification (LLOQ) is determined as the
lowest concentration on the calibration curve that can be measured with acceptable
accuracy and precision.[5][10]

Visualizations

Mechanism of Action of Posaconazole

Posaconazole is a triazole antifungal agent that works by inhibiting the enzyme lanosterol 14a-
demethylase (CYP51), which is crucial for the synthesis of ergosterol, a vital component of the
fungal cell membrane.[11][12][13] This inhibition disrupts the integrity and function of the fungal
cell membrane, leading to cell death.[11]
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Ergosterol Biosynthesis Pathway in Fungi Mechanism of Posaconazole
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Caption: Mechanism of action of posaconazole in inhibiting ergosterol synthesis.
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Experimental Workflow for LOD/LOQ Determination

The following diagram illustrates a generalized workflow for determining the LOD and LOQ of
posaconazole using a chromatographic method.

1. Preparation
Prepare Posaconazole
Standard Stock Solution
Prepare Calibration Standards Prepare Quality Control (QC)
(Serial Dilutions) Samples
2. Instrume tal Analysis
Inject Samples into
HPLC or LC-MS/MS System
chuire Chromatographic Data]

3. Data Processing & Calculation

(Peak Area vs. Concentration)

~

Calculate LOD and LOQ
Assess Linearity (R?) (e.g., based on slope and

standard deviation of the intercept)

Plot Calibration Curve )

4. Validation

Analyze QC samples at
LOD and LOQ concentrations
to confirm precision and accuracy
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Caption: Generalized workflow for LOD and LOQ determination of posaconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Limit of Detection and
Quantification for Posaconazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131116#limit-of-detection-lod-and-quantification-log-
for-posaconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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